![molecular formula C11H8N4S B1480852 2-(6-(thiophen-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile CAS No. 2097950-60-0](/img/structure/B1480852.png)
2-(6-(thiophen-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile
Overview
Description
2-(6-(Thiophen-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile (TIPA) is an organic compound of the pyrazole class. It has a wide range of applications in the field of organic synthesis and catalysis. TIPA is a versatile reagent for the synthesis of various compounds, such as heterocycles and organometallic compounds. The compound has also been used in the synthesis of biologically active molecules, such as antibiotics and anti-cancer drugs.
Scientific Research Applications
Anticancer Activity
Thiophene derivatives have been extensively studied for their anticancer properties. The presence of the thiophene ring has been associated with significant cytotoxic effects against various cancer cell lines. For instance, certain thiophene-containing compounds have shown promising results against breast cancer cells, with some derivatives exhibiting higher potency than standard drugs like doxorubicin . This suggests that “2-(6-(thiophen-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile” could be a valuable lead compound for developing new anticancer therapies.
Antimicrobial Properties
Compounds with a thiophene core have demonstrated effectiveness against a range of microbial pathogens. Research indicates that these compounds can inhibit the growth of both Gram-positive and Gram-negative bacteria, as well as fungal species . This broad-spectrum antimicrobial activity makes them potential candidates for the development of new antibiotics or antifungal agents.
Estrogen Receptor Modulation
Some thiophene derivatives act as modulators of estrogen receptors. These compounds can either mimic or block the action of estrogen, making them useful in the treatment of hormone-related conditions, such as breast cancer and osteoporosis .
Mechanism of Action
Target of action
The compound contains a thiophene ring and an imidazole ring. Compounds containing these structures are known to interact with a variety of biological targets. For instance, thiophene derivatives have been reported to possess a wide range of therapeutic properties . Similarly, imidazole ring-containing compounds have diverse biological activities .
Biochemical pathways
Without specific information on the compound, it’s difficult to determine the exact biochemical pathways it affects. Compounds with similar structures have been found to affect a variety of pathways, including those involved in inflammation, microbial infection, and cancer .
Pharmacokinetics
The solubility of a compound in water and organic solvents can influence its absorption and distribution in the body .
Result of action
Compounds with similar structures have been found to have anti-inflammatory, antimicrobial, antifungal, and antitumor effects .
properties
IUPAC Name |
2-(6-thiophen-2-ylimidazo[1,2-b]pyrazol-1-yl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N4S/c12-3-4-14-5-6-15-11(14)8-9(13-15)10-2-1-7-16-10/h1-2,5-8H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBEKALFLXMDSEG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NN3C=CN(C3=C2)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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